2-Naphthylurethane
Cat. No. B8763522
M. Wt: 215.25 g/mol
InChI Key: ZSPLIQCHGCWFCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05182296
Procedure details
A mixture of 16.7 g of ethoxycarbonyl chloride and 20 ml of methylene chloride is added dropwise to a mixture of 20.0 g of 2-naphthylamine, 17.6 g of sodium bicarbonate, 100 ml of water and 200 ml of methylene chloride under ice-cooling and stirring. The mixture is stirred overnight at room temperature. Chloroform is added to the mixture and the organic layer is separated, dried and treated with charcol. The residue is recrystallized from ethyl acetate-hexane to give 25.26 g of N-ethoxycarbonyl-2-naphthylamine.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](Cl)=[O:5])[CH3:2].[CH:7]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[CH:10]=[CH:9][C:8]=1[NH2:17].C(=O)(O)[O-].[Na+]>C(Cl)(Cl)Cl.C(Cl)Cl.O>[CH2:1]([O:3][C:4]([NH:17][C:8]1[CH:9]=[CH:10][C:11]2[C:16](=[CH:15][CH:14]=[CH:13][CH:12]=2)[CH:7]=1)=[O:5])[CH3:2] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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16.7 g
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Type
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reactant
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Smiles
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C(C)OC(=O)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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C1=C(C=CC2=CC=CC=C12)N
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Name
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|
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Quantity
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17.6 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
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Smiles
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C(Cl)Cl
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|
Name
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|
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Quantity
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100 mL
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|
Type
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solvent
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Smiles
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O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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STIRRING
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Type
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STIRRING
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Details
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The mixture is stirred overnight at room temperature
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer is separated
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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ADDITION
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Type
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ADDITION
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|
Details
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treated with charcol
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is recrystallized from ethyl acetate-hexane
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC(=O)NC1=CC2=CC=CC=C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 25.26 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
